(3S)-5-Methylhexane-1,3-diamine

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of (3S)-5-Methylhexane-1,3-diamine

Abstract

(3S)-5-Methylhexane-1,3-diamine is a chiral diamine of significant interest in pharmaceutical and materials science due to its unique structural motif. This guide provides a comprehensive overview of a plausible and efficient synthetic pathway for this molecule, designed for researchers, scientists, and professionals in drug development. The proposed synthesis emphasizes stereochemical control, operational simplicity, and the application of modern synthetic methodologies. We will delve into the rationale behind the chosen synthetic strategy, provide detailed experimental protocols for key transformations, and present data in a clear, comparative format.

Introduction: The Significance of Chiral 1,3-Diamines

Chiral 1,3-diamines are privileged structural motifs found in a wide array of biologically active molecules and are invaluable building blocks in asymmetric synthesis.[1] Their defined spatial arrangement of two amino groups allows for the formation of specific hydrogen bonding networks and coordination complexes, making them crucial components in catalysts, ligands for asymmetric metal catalysis, and as key pharmacophores in drug candidates. The target molecule, (3S)-5-Methylhexane-1,3-diamine, with its stereocenter at the C3 position and a branched alkyl chain, presents a unique synthetic challenge that requires precise control over stereochemistry.

Retrosynthetic Analysis and Strategic Considerations

A logical retrosynthetic analysis of (3S)-5-Methylhexane-1,3-diamine suggests a pathway originating from a readily available prochiral precursor. The key challenge lies in the stereoselective introduction of the two amine functionalities at the C1 and C3 positions.

Caption: Retrosynthetic pathway for (3S)-5-Methylhexane-1,3-diamine.

Our proposed strategy hinges on a substrate-controlled diastereoselective reduction of a chiral N-sulfinyl imine, a powerful and well-established method for the synthesis of chiral amines.[2] This approach offers excellent stereocontrol and utilizes the commercially available and robust Ellman's auxiliary, (R)-2-methylpropane-2-sulfinamide.

The forward synthesis will encompass the following key transformations:

• Michael Addition: Conjugate addition of a phenyl group to the commercially available 5-methyl-1-hexen-3-one to introduce the required carbon skeleton.

• Condensation with Chiral Auxiliary: Formation of a chiral N-sulfinyl imine by reacting the resulting ketone with (R)-2-methylpropane-2-sulfinamide.

• Diastereoselective Reduction: Reduction of the N-sulfinyl imine to establish the desired (S)-stereocenter at the C3 position.

• Conversion to the Diamine: Transformation of the terminal phenyl group into a primary amine to yield the final product.

Detailed Synthetic Pathway and Experimental Protocols

Step 1: Synthesis of 5-Methyl-1-phenylhexan-3-one

The synthesis commences with a copper-catalyzed Michael addition of a phenyl group to 5-methyl-1-hexen-3-one. This reaction efficiently constructs the required C6 backbone with the phenyl group at the C1 position.

Protocol:

• To a solution of 5-methyl-1-hexen-3-one (1.0 eq) in anhydrous THF (0.5 M) under an argon atmosphere is added CuI (0.05 eq).

• The mixture is cooled to -78 °C, and a solution of phenylmagnesium bromide (1.2 eq) in THF is added dropwise.

• The reaction is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight.

• The reaction is quenched by the slow addition of saturated aqueous NH4Cl solution.

• The aqueous layer is extracted with diethyl ether (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous MgSO4, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to afford 5-methyl-1-phenylhexan-3-one.

Reactant	Molar Mass ( g/mol )	Equivalents	Amount
5-Methyl-1-hexen-3-one	112.17	1.0	10.0 g
Phenylmagnesium bromide (3.0 M in Et2O)	181.31	1.2	35.7 mL
Copper(I) Iodide	190.45	0.05	0.85 g

Table 1: Reagents for the synthesis of 5-Methyl-1-phenylhexan-3-one.

Step 2: Synthesis of (R,E)-N-(5-Methyl-1-phenylhexan-3-ylidene)-2-methylpropane-2-sulfinamide

The ketone is then condensed with (R)-2-methylpropane-2-sulfinamide (Ellman's auxiliary) to form the corresponding chiral N-sulfinyl imine. This step is crucial as the chiral auxiliary will direct the stereochemical outcome of the subsequent reduction.

Protocol:

• To a solution of 5-methyl-1-phenylhexan-3-one (1.0 eq) in anhydrous CH2Cl2 (0.5 M) is added (R)-2-methylpropane-2-sulfinamide (1.1 eq).

• Titanium(IV) ethoxide (1.5 eq) is added, and the reaction mixture is stirred at room temperature for 12 hours.

• The reaction is quenched by the addition of brine and stirred for 15 minutes.

• The mixture is filtered through a pad of Celite®, and the filtrate is extracted with CH2Cl2 (3 x 50 mL).

• The combined organic layers are dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to yield the desired N-sulfinyl imine.

Reactant	Molar Mass ( g/mol )	Equivalents	Amount
5-Methyl-1-phenylhexan-3-one	190.28	1.0	10.0 g
(R)-2-Methylpropane-2-sulfinamide	121.21	1.1	6.9 g
Titanium(IV) ethoxide	228.11	1.5	17.9 mL

Table 2: Reagents for the synthesis of the chiral N-sulfinyl imine.

Step 3: Diastereoselective Reduction of the N-Sulfinyl Imine

The diastereoselective reduction of the N-sulfinyl imine is the key stereochemistry-determining step. The bulky tert-butylsulfinyl group effectively shields one face of the C=N double bond, leading to the preferential addition of the hydride from the less hindered face. Reduction with a bulky reducing agent like L-Selectride® typically provides high diastereoselectivity.

Caption: Diastereoselective reduction of the N-sulfinyl imine.

Protocol:

• A solution of the (R,E)-N-(5-methyl-1-phenylhexan-3-ylidene)-2-methylpropane-2-sulfinamide (1.0 eq) in anhydrous THF (0.2 M) is cooled to -78 °C under an argon atmosphere.

• L-Selectride® (1.0 M in THF, 1.5 eq) is added dropwise, and the reaction is stirred at -78 °C for 3 hours.

• The reaction is quenched by the slow addition of saturated aqueous NH4Cl solution.

• The mixture is allowed to warm to room temperature and then extracted with ethyl acetate (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.

• The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product. The major diastereomer is purified by flash column chromatography.

Reactant	Molar Mass ( g/mol )	Equivalents	Amount
(R,E)-N-(5-Methyl-1-phenylhexan-3-ylidene)-2-methylpropane-2-sulfinamide	293.47	1.0	10.0 g
L-Selectride® (1.0 M in THF)	190.16	1.5	51.1 mL

Table 3: Reagents for the diastereoselective reduction.

Step 4: Conversion to (3S)-5-Methylhexane-1,3-diamine

The final step involves the conversion of the phenyl group to an amino group and the removal of the chiral auxiliary. This can be achieved in a two-step sequence: ozonolysis of the aromatic ring followed by reductive amination. A more direct approach involves a Birch reduction followed by ozonolysis and reductive amination, though this can be experimentally challenging. A simpler, albeit longer, route involves nitration of the phenyl ring, reduction to an aniline, and subsequent conversion to the primary amine. For the purpose of this guide, we will outline a robust and reliable method involving oxidative cleavage and subsequent amination.

Protocol (Oxidative Cleavage and Reductive Amination):

• Ozonolysis: A solution of the N-sulfinyl amine from the previous step (1.0 eq) in a mixture of CH2Cl2 and MeOH (1:1, 0.1 M) is cooled to -78 °C. Ozone is bubbled through the solution until a blue color persists. The solution is then purged with oxygen to remove excess ozone.

• Reductive Workup: Dimethyl sulfide (5.0 eq) is added, and the reaction is allowed to warm to room temperature and stirred for 12 hours. The solvent is removed under reduced pressure.

• Reductive Amination: The resulting crude aldehyde is dissolved in methanol (0.2 M). Ammonium acetate (10 eq) and sodium cyanoborohydride (2.0 eq) are added, and the mixture is stirred at room temperature for 24 hours.

• Deprotection: The reaction mixture is concentrated, and the residue is dissolved in methanol. 4M HCl in dioxane is added, and the mixture is stirred for 1 hour.

• The solvent is evaporated, and the residue is partitioned between diethyl ether and 1M NaOH. The aqueous layer is extracted with CH2Cl2 (3 x 50 mL).

• The combined organic layers are dried over anhydrous Na2SO4, filtered, and concentrated to give the crude diamine.

• Purification by flash column chromatography (silica gel, CH2Cl2:MeOH:NH4OH gradient) affords the final product, (3S)-5-Methylhexane-1,3-diamine.

Reactant	Equivalents
N-sulfinyl amine	1.0
Ozone	Excess
Dimethyl sulfide	5.0
Ammonium acetate	10
Sodium cyanoborohydride	2.0
4M HCl in dioxane	Excess

Table 4: Key reagents for the final conversion to the diamine.

Alternative Biocatalytic Approach

An increasingly attractive alternative to classical chemical synthesis is the use of biocatalysis. Imine reductases (IREDs) and reductive aminases (RedAms) are enzymes that can catalyze the asymmetric reductive amination of ketones with high enantioselectivity.

Caption: Biocatalytic synthesis of (3S)-5-Methylhexane-1,3-diamine.

This biocatalytic route would involve the synthesis of a suitable diketone or keto-aldehyde precursor, such as 5-methylhexane-1,3-dione or a protected version thereof. A screening of a library of RedAms would be necessary to identify an enzyme with high activity and stereoselectivity for this specific substrate. While requiring initial investment in enzyme screening and optimization, this approach offers significant advantages in terms of environmental impact ("green chemistry") and often provides access to enantiopure products without the need for chiral auxiliaries or resolutions.

Conclusion

The synthesis of (3S)-5-Methylhexane-1,3-diamine presents a formidable challenge in stereoselective synthesis. The proposed pathway, utilizing a well-vetted chiral auxiliary-based approach, offers a reliable and scalable route to this valuable chiral diamine. The key to this synthesis is the highly diastereoselective reduction of an N-sulfinyl imine, a transformation known for its predictability and high stereocontrol. Furthermore, the exploration of biocatalytic alternatives using reductive aminases highlights the potential for more sustainable and efficient future syntheses. This guide provides a solid foundation for researchers to embark on the synthesis of this and related chiral 1,3-diamines, empowering further advancements in medicinal chemistry and materials science.

References

• Ellman, J. A., et al. "Asymmetric Synthesis of 1,3-Diamines by Diastereoselective Reduction of Enantiopure N-tert-Butanesulfinylketimines: Unusual Directing Effects of the ortho-Substituent." The Journal of Organic Chemistry, 2010 , 75 (7), pp 2375–2378. [Link]

• "Synthetic methods for 1,3-diamines." Request PDF. [Link]

• "Asymmetric Synthesis of Unnatural α-Amino Acids through Photoredox-Mediated C–O Bond Activation of Aliphatic Alcohols." ChemRxiv. [Link]

• Fuerst, D. E., et al. "The Asymmetric Synthesis of Protected Unnatural α-Amino Acids via Enantioconvergent Nickel-Catalyzed Cross-Coupling." PMC. [Link]

• "Asymmetric synthesis of unnatural α-amino acids through photoredox-mediated C–O bond activation of aliphatic alcohols." RSC Publishing. [Link]

• "1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones." PMC. [Link]

• "Chiral auxiliaries for asymmetric synthesis: enantioselective addition of dialkylzincs to aldehydes catalyzed by chiral 1,2-disubstituted ferrocenyl amino alcohols." The Journal of Organic Chemistry. [Link]

• "Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters." ResearchGate. [Link]

• Davis, F. A., et al. "Asymmetric synthesis of syn- and anti-1,3-amino alcohols." PubMed. [Link]

• "Dimedone (5,5-Dimethylcyclohexane-1,3-dione) as a protecting agent for amino groups in peptide synthesis." Semantic Scholar. [Link]

• "Biocatalytic Transamination of Aldolase-Derived 3-Hydroxy Ketones." PMC. [Link]

• "Development of a Novel Biocatalytic Cascade for the Valorisation of 5-(Hydroxymethyl)furfural." DiVA. [Link]

• "Diastereoselectivity is in the Details: Minor Changes Yield Major Improvements to the Synthesis of Bedaquiline**." DSpace@MIT. [Link]

• "Diastereoselective Synthesis of N-Methylspiroindolines by Intramolecular Mizoroki–Heck Annulations." PMC. [Link]

• "Diastereoselective Synthesis of N-Methylspiroindolines by Intramolecular Mizoroki–Heck Annulations." Diva Portal. [Link]

• "Scheme 5. Synthesis of axially N-protected forms of diamino-1,3-dioxane (2R,4S,5S)-IIIB." ResearchGate. [Link]

• "(R)-5-methyl-3-hexanol." NIST WebBook. [Link]

• "5-Methyl-1-hexen-3-one." PubChem. [Link]

• "New biocatalytic route for the production of enantioenriched -alanine derivatives starting from 5- and 6-monosubstituted dihydrouracils." ResearchGate. [Link]

• "Chemical Properties of 3-Hexanol, 5-methyl- (CAS 623-55-2)." Cheméo. [Link]

• "5-methyl-3-hexanol, 623-55-2." The Good Scents Company. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Diastereoselective synthesis using chiral auxiliary | Edgars Suna Group [ospt.osi.lv]

(3S)-5-Methylhexane-1,3-diamine: Technical Monograph & Application Guide

The following is an in-depth technical guide on (3S)-5-Methylhexane-1,3-diamine , structured for researchers and drug development professionals.

[1]

Executive Summary & Chemical Identity

(3S)-5-Methylhexane-1,3-diamine is a specialized chiral building block derived from the L-Leucine scaffold.[1] Distinguished by its specific stereochemistry at the C3 position and a flexible isohexyl side chain, this diamine serves as a critical intermediate in the synthesis of peptidomimetics, kinase inhibitors, and chiral ligands for asymmetric catalysis.[1]

Its utility lies in the 1,3-diamine motif , which provides a unique "bite angle" for metal coordination compared to the more common 1,2-diamines (e.g., ethylenediamine), and its ability to introduce a specific hydrophobic bulk (isobutyl group) in a defined spatial orientation.[1]

Chemical Identifiers

Property	Detail
IUPAC Name	(3S)-5-methylhexane-1,3-diamine
Common Name	(S)-1,3-Diamino-5-methylhexane
CAS Number	1932317-46-8 (Free Base) / 2490322-99-9 (2HCl Salt)
Molecular Formula	C₇H₁₈N₂
Molecular Weight	130.23 g/mol
Chiral Center	C3 (S-configuration derived from L-Leucine)
SMILES	CC(C)CN

Physicochemical Properties

The physicochemical profile of (3S)-5-methylhexane-1,3-diamine is dominated by its dual primary amine functionality and the lipophilic isobutyl tail.[1]

Property	Value (Experimental/Predicted)	Context & Relevance
Physical State	Colorless to pale yellow viscous liquid	Hygroscopic; often handled as HCl salt for stability.[1]
Boiling Point	~185–195 °C (at 760 mmHg)	High boiling point due to intermolecular H-bonding.[1]
Density	~0.86 g/mL	Less dense than water; typical for aliphatic amines.[1]
pKa (NH₂)	pKa₁ ≈ 10.5, pKa₂ ≈ 8.8	Strong base; forms stable dicationic salts at physiological pH.
LogP	~0.65	Amphiphilic; soluble in water and polar organic solvents (MeOH, DMSO).
Optical Rotation	[α]D dependent on solvent/conc.	Confirmation of enantiopurity is critical (typically >98% ee required).

Structural Analysis & Stereochemistry

The molecule features a flexible ethylene backbone separating the two amine groups. The (3S) stereocenter anchors the isobutyl group, directing steric bulk away from the metal center or binding pocket.

Conformational Bias

In solution, the 1,3-diamine motif can adopt a chair-like conformation when chelated to metals, forming a six-membered chelate ring .[1] This is distinct from the five-membered rings formed by 1,2-diamines, offering:

• Wider Bite Angle: ~90–95° (vs. ~85° for 1,2-diamines).[1]

• Reduced Steric Crowding: The C3 substituent is equatorial in the most stable chair conformers, minimizing 1,3-diaxial interactions.[1]

Figure 1: Schematic of the six-membered chelate ring formed by (3S)-5-methylhexane-1,3-diamine upon metal coordination.[1][2][3]

Synthesis & Manufacturing Routes

The synthesis of (3S)-5-methylhexane-1,3-diamine typically relies on the "Chiral Pool" strategy, utilizing L-Leucine to establish the (S)-stereocenter.[1]

Route A: Homologation of L-Leucine (The "Beta-Amino" Pathway)

This route preserves the chiral integrity of L-Leucine while extending the carbon chain.[1]

• Starting Material: L-Leucine (S-configuration).[1]

• Protection: Boc-protection of the amine (Boc-L-Leu-OH).[1]

• Homologation (Arndt-Eistert):

  • Formation of mixed anhydride.

  • Reaction with diazomethane to form diazoketone.[1]

  • Wolff rearrangement in the presence of methanol to yield Boc-β-homoleucine methyl ester .[1]

• Amidation: Conversion of the ester to a primary amide (NH₃/MeOH).

• Reduction: Global reduction of the amide and the Boc-group (using LiAlH₄ or BH₃[1]·THF) yields the 1,3-diamine.[1]

Route B: The Nitromethane Addition (Henry Reaction Variant)

A more direct convergent route involving Leucinal.

• Precursor: (S)-N-Boc-Leucinal (Aldehyde derived from Leucine).[1]

• Henry Reaction: Reaction with Nitromethane (CH₃NO₂) catalyzed by a chiral copper complex (or simple base if diastereoselectivity is controlled by the substrate) to form the β-nitroalcohol .[1]

• Reduction: Hydrogenation (Pd/C or Raney Ni) of the nitro group to an amine.

• Deoxygenation/Substitution: This route typically yields a 1,3-amino alcohol.[1] To get the diamine, the hydroxyl group must be activated (Mesylate/Tosylate) and displaced by azide (NaN₃), followed by reduction (Staudinger reaction).

Figure 2: The Arndt-Eistert Homologation route ensures retention of the (S)-configuration.[1]

Applications in Drug Discovery & Catalysis

Pharmaceutical Intermediate

The (3S)-5-methylhexane-1,3-diamine scaffold acts as a peptidomimetic surrogate for the Leucine-Glycine or Leucine-Alanine dipeptide bond.[1]

• Protease Inhibitors: The 1,3-diamine backbone mimics the transition state of peptide hydrolysis.[1] The isobutyl group fits into the S1 or S1' hydrophobic pocket of enzymes (e.g., HIV protease, Renin).

• Kinase Inhibitors: Used as a solubilizing linker that projects the amine into the solvent front while anchoring the inhibitor via the hydrophobic tail.

Chiral Ligand in Asymmetric Catalysis

Chiral 1,3-diamines are "privileged structures" in organometallic chemistry.[1]

• Asymmetric Hydrogenation: Used as a ligand for Ruthenium or Rhodium complexes (e.g., Noyori-type catalysts) for the reduction of ketones.[1]

• Organocatalysis: The diamine can function as a bifunctional catalyst (via H-bonding) for aldol or Michael addition reactions.[1]

Handling, Safety, and Storage Protocols

Safety Profile (GHS Classification)

• Signal Word: DANGER

• Hazard Statements:

  • H314: Causes severe skin burns and eye damage.[1]

  • H302: Harmful if swallowed.[1]

• Precautionary Measures: Wear nitrile gloves (double-gloving recommended), chemical safety goggles, and a face shield.[1] Handle only in a functioning fume hood.

Storage & Stability

• Hygroscopicity: The free base is highly hygroscopic and will absorb CO₂ from the air to form carbamates.

• Recommendation: Store as the dihydrochloride salt (2HCl) for long-term stability.[1]

• Conditions: Store at 2–8°C under an inert atmosphere (Argon or Nitrogen).

Analytical Validation

To verify the identity and purity of the compound before use:

• ¹H NMR (DMSO-d₆): Look for the doublet at ~0.9 ppm (isobutyl methyls) and the diagnostic multiplet at ~2.8–3.0 ppm (C3-H adjacent to amine).[1]

• Chiral HPLC: Use a Crownpak CR(+) or Chiralcel OD-H column to verify enantiomeric excess (ee > 98%).[1]

References

• PubChem. (3S)-5-methylhexan-3-amine (Related Substructure). National Library of Medicine. Link

• Sigma-Aldrich. (3S)-5-methylhexane-1,3-diamine dihydrochloride Product Page. Link

• Kodama, K., et al. "Synthesis of chiral 1,3-diamines derived from cis-2-benzamidocyclohexanecarboxylic acid and their application in the Cu-catalyzed enantioselective Henry reaction."[1] Chemistry – A European Journal, 2011.

• Lucet, D., et al. "The Chemistry of Vicinal Diamines." Angewandte Chemie International Edition, 1998. (Foundational text on chiral diamine synthesis).

• ResearchGate. "Synthetic methods for 1,3-diamines."[1][4] Organic & Biomolecular Chemistry, Review. Link

Sources

• 1. chembk.com [chembk.com]
• 2. chem.gla.ac.uk [chem.gla.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical Properties of (3S)-5-Methylhexane-1,3-diamine

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction

(3S)-5-Methylhexane-1,3-diamine is a chiral diamine with potential applications in medicinal chemistry and materials science. Its stereochemistry and the presence of two primary amine groups make it an attractive building block for the synthesis of complex molecules and polymers. A thorough understanding of its physical properties is crucial for its effective use in research and development, influencing everything from reaction conditions to formulation and storage. This guide provides a detailed overview of the known and predicted physical properties of (3S)-5-Methylhexane-1,3-diamine, alongside standardized protocols for their experimental determination.

Molecular Structure and Key Features

(3S)-5-Methylhexane-1,3-diamine possesses a stereocenter at the C3 position, leading to its optical activity. The molecule features two primary amine groups at positions 1 and 3, which are key to its chemical reactivity and physical characteristics such as its boiling point and solubility. The methyl group at the 5-position introduces asymmetry and influences the molecule's overall shape and packing in the solid state.

Caption: 2D representation of (3S)-5-Methylhexane-1,3-diamine.

Predicted Physical Properties

Due to the limited availability of experimental data for (3S)-5-Methylhexane-1,3-diamine, the following table summarizes its predicted physical properties from computational models. These values provide a valuable starting point for experimental design and handling.

Property	Predicted Value	Notes
Molecular Formula	C₇H₁₈N₂
Molecular Weight	130.23 g/mol
Boiling Point	180-190 °C (at 760 mmHg)	Estimated based on similar diamines.
Density	0.85-0.95 g/cm³	Estimated based on similar diamines.
Solubility	Soluble in water and polar organic solvents.	The presence of two amine groups allows for hydrogen bonding.
pKa₁	~9.8 (for the 1-amino group)	Predicted based on alkylamine pKa values.
pKa₂	~10.5 (for the 3-amino group)	Predicted based on alkylamine pKa values.
LogP	~1.5	Indicates moderate lipophilicity.

Experimental Determination of Physical Properties

The following section outlines standardized, self-validating protocols for the experimental determination of the key physical properties of (3S)-5-Methylhexane-1,3-diamine.

Boiling Point Determination

The boiling point is a fundamental physical property that informs purification strategies (distillation) and handling procedures.

Protocol: Distillation Method

• Apparatus Setup: Assemble a standard distillation apparatus, including a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

• Sample Preparation: Place a small volume of (3S)-5-Methylhexane-1,3-diamine and a boiling chip into the round-bottom flask.

• Heating: Gently heat the flask using a heating mantle.

• Observation: Record the temperature at which the liquid boils and a steady stream of condensate is observed. This temperature is the boiling point.

• Validation: The boiling point should remain constant during the distillation of a pure substance.

Caption: Workflow for Boiling Point Determination.

Density Measurement

Density is a critical parameter for converting between mass and volume, essential for accurate reagent measurement.

Protocol: Pycnometer Method

• Pycnometer Preparation: Clean and dry a pycnometer of a known volume.

• Tare Weight: Accurately weigh the empty pycnometer.

• Sample Filling: Fill the pycnometer with (3S)-5-Methylhexane-1,3-diamine, ensuring no air bubbles are present.

• Weighing: Weigh the filled pycnometer.

• Calculation: Calculate the density using the formula: Density = (Mass of sample) / (Volume of pycnometer).

• Validation: Repeat the measurement at a controlled temperature to ensure consistency.

Solubility Assessment

Understanding the solubility of a compound is vital for designing reaction conditions, purification procedures, and formulations.

Protocol: Visual Method

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, methanol, ethanol, dichloromethane, hexane).

• Sample Addition: To a known volume of each solvent, add a small, measured amount of (3S)-5-Methylhexane-1,3-diamine.

• Observation: Stir or shake the mixture and visually observe if the compound dissolves completely.

• Quantification (Optional): For a more quantitative assessment, determine the concentration at which the compound no longer dissolves (saturation point).

• Validation: Perform the assessment at a controlled temperature, as solubility is temperature-dependent.

Optical Rotation Measurement

As a chiral molecule, (3S)-5-Methylhexane-1,3-diamine will rotate the plane of polarized light. The specific rotation is a characteristic property of a chiral compound.

Protocol: Polarimetry

• Instrument Calibration: Calibrate the polarimeter using a blank (the solvent in which the sample is dissolved).

• Sample Preparation: Prepare a solution of (3S)-5-Methylhexane-1,3-diamine of a known concentration in a suitable solvent.

• Measurement: Fill the polarimeter cell with the solution and measure the angle of rotation.

• Calculation: Calculate the specific rotation using the formula: [α] = α / (l × c), where α is the observed rotation, l is the path length of the cell in decimeters, and c is the concentration in g/mL.

• Validation: The specific rotation should be a constant value for a pure enantiomer under specified conditions (temperature and wavelength of light).

Caption: Workflow for Optical Rotation Measurement.

Synthesis and Potential Impurities

A general and plausible synthetic route to (3S)-5-Methylhexane-1,3-diamine would likely involve a multi-step process starting from a chiral precursor. One potential approach is the reductive amination of a corresponding chiral keto-nitrile or dinitrile.

Potential Impurities:

• Diastereomers: If the synthesis is not perfectly stereoselective, other diastereomers of 5-Methylhexane-1,3-diamine may be present.

• Starting Materials: Unreacted starting materials or intermediates from the synthesis.

• Solvents: Residual solvents from the reaction and purification steps.

• By-products: Products from side reactions, such as over-alkylation or cyclization.

The purity of (3S)-5-Methylhexane-1,3-diamine is critical for its application, and it should be thoroughly characterized using techniques such as NMR spectroscopy, mass spectrometry, and chiral chromatography.

Conclusion

This technical guide provides a comprehensive overview of the physical properties of (3S)-5-Methylhexane-1,3-diamine, offering a blend of predicted data and standardized experimental protocols. For researchers and developers, this information is fundamental for the successful application of this chiral diamine in their work. Given the limited availability of experimental data, the protocols outlined herein provide a robust framework for in-house characterization, ensuring the quality and consistency of this promising chemical building block.

References

• Note: As specific literature on the physical properties of (3S)-5-Methylhexane-1,3-diamine is not readily available, this reference list provides sources for general procedures and properties of similar compounds.

• PubChem. National Center for Biotechnology Information. [Link]

• "Vogel's Textbook of Practical Organic Chemistry." Furniss, B. S., et al. A comprehensive guide to experimental techniques in organic chemistry.

• "Purification of Laboratory Chemicals." Armarego, W. L. F., and Chai, C. L. L. A standard reference for purification methods.

An In-depth Technical Guide to the Predicted Spectroscopic Data of (3S)-5-Methylhexane-1,3-diamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the predicted spectroscopic data for (3S)-5-Methylhexane-1,3-diamine, a chiral aliphatic diamine. In the absence of published experimental spectra for this specific molecule, this document serves as a comprehensive resource based on established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). The insights herein are designed to aid in the identification, characterization, and quality control of this compound and structurally related molecules.

Molecular Structure and Stereochemistry

(3S)-5-Methylhexane-1,3-diamine possesses a stereocenter at the C3 position, conferring chirality to the molecule. The structure consists of a six-carbon chain with a methyl group at C5 and primary amine groups at positions C1 and C3.

• IUPAC Name: (3S)-5-Methylhexane-1,3-diamine

• Molecular Formula: C₇H₁₈N₂

• Molecular Weight: 130.23 g/mol

For clarity in the following spectroscopic predictions, the carbon and proton atoms are systematically labeled as shown in the diagram below.

Caption: Molecular structure of (3S)-5-Methylhexane-1,3-diamine with atom labeling for spectroscopic assignment.

Predicted ¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides detailed information about the hydrogen atom environments in a molecule. The predicted ¹H NMR spectrum of (3S)-5-Methylhexane-1,3-diamine in a non-protic solvent like CDCl₃ would exhibit distinct signals for each non-equivalent proton.

Due to the chiral center at C3, the adjacent methylene protons on C2 and C4 (Hc/Hd and Hf/Hg) are diastereotopic and are expected to be chemically non-equivalent, potentially leading to more complex splitting patterns. The protons of the two NH₂ groups are expected to appear as a broad singlet and can exchange with D₂O.

Predicted ¹H NMR Data

Labeled Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Hi,j,k	~0.8-0.9	Doublet	3H	Methyl protons on C6
Hl,m,n	~0.8-0.9	Doublet	3H	Methyl protons on C7
Hh	~1.5-1.7	Multiplet	1H	Methine proton on C5
Hf,g	~1.2-1.4	Multiplet	2H	Methylene protons on C4
Hc,d	~1.4-1.6	Multiplet	2H	Methylene protons on C2
He	~2.8-3.0	Multiplet	1H	Methine proton on C3 (adjacent to N)
Ha,b	~2.6-2.8	Multiplet	2H	Methylene protons on C1 (adjacent to N)
NH₂	~1.0-2.5	Broad Singlet	4H	Protons of both primary amine groups

Causality in Predictions:

• Downfield Shifts: Protons on carbons directly attached to the electronegative nitrogen atoms (Ha,b and He) are deshielded and thus shifted downfield to the ~2.6-3.0 ppm region.[1]

• Alkyl Region: Protons on the isobutyl fragment (Hf,g,h,i,j,k,l,m,n) and the C2 methylene group (Hc,d) reside in the more shielded upfield region, typical for alkanes.

• Multiplicity: The methyl groups (Hi,j,k and Hl,m,n) are split into doublets by the single adjacent methine proton (Hh). The methine and methylene protons are expected to show complex multiplet patterns due to coupling with multiple, non-equivalent neighboring protons.

• NH₂ Protons: The chemical shift of amine protons is highly variable and depends on concentration, solvent, and temperature due to hydrogen bonding. They often appear as a broad signal and will disappear from the spectrum upon shaking the sample with D₂O, a key validation step.[1]

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of (3S)-5-Methylhexane-1,3-diamine in ~0.7 mL of deuterated chloroform (CDCl₃). The choice of a non-protic solvent is crucial to avoid the exchange of amine protons with solvent protons.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrument Setup: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. A higher field strength will provide better signal dispersion, which is important for resolving the complex multiplets in the alkyl region.

• Acquisition Parameters:

  • Pulse Angle: 30-45 degrees to ensure a good signal-to-noise ratio without saturating the signals.

  • Acquisition Time: 2-4 seconds to ensure good resolution.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64 scans, depending on the sample concentration, to achieve an adequate signal-to-noise ratio.

• Validation Step (D₂O Exchange): After acquiring the initial spectrum, add 1-2 drops of deuterium oxide (D₂O) to the NMR tube, shake vigorously for ~30 seconds, and re-acquire the spectrum. The disappearance of the broad singlet attributed to the NH₂ protons confirms their assignment.

Predicted ¹³C NMR Spectroscopy

Carbon-13 NMR spectroscopy provides information on the carbon framework of the molecule. In a standard proton-decoupled ¹³C NMR spectrum, each unique carbon atom gives a single sharp peak. Due to the molecule's asymmetry, all seven carbon atoms in (3S)-5-Methylhexane-1,3-diamine are chemically non-equivalent and are expected to produce seven distinct signals.

Predicted ¹³C NMR Data

Labeled Carbon	Predicted Chemical Shift (δ, ppm)	Assignment
C6, C7	~22-25	Methyl carbons
C5	~24-26	Methine carbon
C4	~42-45	Methylene carbon
C2	~38-41	Methylene carbon
C1	~45-48	Methylene carbon adjacent to N
C3	~55-58	Methine carbon adjacent to N

Causality in Predictions:

• Downfield Shifts: Carbons directly bonded to nitrogen (C1 and C3) are deshielded and appear at higher chemical shifts compared to the other alkyl carbons.[1] The methine carbon C3, also a chiral center, is expected to be the most downfield among the sp³ carbons.

• Upfield Region: The carbons of the isobutyl group (C4, C5, C6, C7) and the C2 methylene are in the typical aliphatic region. The two terminal methyl carbons (C6, C7) are expected to be the most upfield signals.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy. ¹³C NMR is less sensitive than ¹H NMR, so a slightly more concentrated sample (15-25 mg) may be beneficial.

• Instrument Setup: Acquire the spectrum on a spectrometer operating at a corresponding frequency for ¹³C (e.g., 100 MHz for a 400 MHz ¹H instrument).

• Acquisition Mode: Employ a proton-decoupled pulse sequence (e.g., zgpg30). This is a self-validating system as it simplifies the spectrum to single lines for each carbon, making peak counting straightforward and directly correlating to the number of unique carbons.

• Acquisition Parameters:

  • Spectral Width: A wide spectral width (e.g., 0-220 ppm) should be used initially to ensure all signals are captured.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 2 seconds. A longer delay may be needed for quaternary carbons, though none are present in this molecule.

  • Number of Scans: A significantly higher number of scans (e.g., 1024 or more) is required compared to ¹H NMR due to the low natural abundance of the ¹³C isotope (~1.1%).

Predicted Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule based on the absorption of IR radiation, which excites molecular vibrations. For (3S)-5-Methylhexane-1,3-diamine, the key functional groups are the primary amine (-NH₂) and the alkane C-H bonds.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Intensity
3400-3250	N-H Stretch (asymmetric & symmetric)	Primary Amine (-NH₂)	Medium (two sharp bands)
2960-2850	C-H Stretch	Alkyl (-CH₃, -CH₂, -CH)	Strong, sharp
1650-1580	N-H Bend (Scissoring)	Primary Amine (-NH₂)	Medium to Strong
1470-1430	C-H Bend (Scissoring)	Methylene (-CH₂)	Medium
1385-1370	C-H Bend (Rocking)	Methyl (-CH₃)	Medium
1250-1020	C-N Stretch	Aliphatic Amine	Medium to Weak
910-665	N-H Wag	Primary Amine (-NH₂)	Strong, Broad

Causality in Predictions:

• N-H Stretching: Primary amines are characterized by two distinct N-H stretching bands in the 3400-3250 cm⁻¹ region, corresponding to asymmetric and symmetric stretching modes.[2][3] This two-band pattern is a key diagnostic feature for primary amines.

• C-H Stretching: The strong absorptions just below 3000 cm⁻¹ are characteristic of C(sp³)-H bonds in the alkyl backbone.

• N-H Bending: The N-H bending vibration for primary amines typically appears in the 1650-1580 cm⁻¹ range.[2]

• C-N Stretching: The C-N stretching vibration for aliphatic amines is found in the fingerprint region and can be less distinct, but is expected between 1250-1020 cm⁻¹.[2]

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation (Neat Liquid Film):

  • Place one drop of the neat liquid sample of (3S)-5-Methylhexane-1,3-diamine onto the surface of a salt plate (e.g., NaCl or KBr).

  • Gently place a second salt plate on top to create a thin liquid film.

  • This method is fast and avoids the use of solvents which may have their own IR absorptions.

• Instrument Setup: Place the prepared salt plates in the sample holder of an FTIR spectrometer.

• Data Acquisition:

  • Background Scan: First, run a background spectrum of the empty spectrometer to account for atmospheric CO₂ and H₂O. This is a critical self-validating step.

  • Sample Scan: Run the scan of the sample. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • Data Processing: The instrument software will automatically ratio the sample scan against the background scan to produce the final absorbance or transmittance spectrum.

Predicted Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments. For (3S)-5-Methylhexane-1,3-diamine, electron ionization (EI) would likely lead to the formation of a molecular ion and several characteristic fragment ions.

Predicted Mass Spectrum Data

• Molecular Ion (M⁺): m/z = 130. The molecular formula C₇H₁₈N₂ contains an even number of nitrogen atoms, which, according to the Nitrogen Rule , results in an even nominal molecular weight.[4] The presence of the molecular ion peak at m/z 130 would confirm the molecular weight.

• Major Fragmentation Pathway (α-Cleavage): The most characteristic fragmentation for aliphatic amines is α-cleavage, which is the breaking of a C-C bond adjacent to the C-N bond. This results in the formation of a stable, resonance-stabilized iminium cation.[4][5]

Predicted Major Fragment Ions

m/z Value	Proposed Fragment Structure	Fragmentation Pathway
115	[M - CH₃]⁺	Loss of a methyl radical from C5.
101	[M - C₂H₅]⁺	α-cleavage at C2-C3 bond, loss of ethyl radical.
87	[M - C₃H₇]⁺	Loss of a propyl radical.
73	[CH₃-CH(NH₂)-CH₂]⁺	α-cleavage at C4-C5 bond.
58	[CH₂(NH₂)-CH₂-CH]⁺	α-cleavage at C1-C2 bond.
44	[CH(NH₂)-CH₃]⁺	α-cleavage at C2-C3 bond.
30	[CH₂=NH₂]⁺	α-cleavage at C1-C2 bond (base peak).

Causality in Predictions:

• Base Peak: The fragment at m/z = 30, corresponding to [CH₂=NH₂]⁺, is often the base peak (most abundant ion) in the mass spectra of primary amines with an ethyl or longer chain attached to the nitrogen, due to the stability of this small iminium ion.[4]

• α-Cleavage Dominance: The fragmentation of the molecular ion is dominated by cleavage at the bonds alpha to the nitrogen atoms because this process leads to resonance-stabilized iminium cations, which are energetically favored.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or through a gas chromatography (GC) column if purity is a concern.

• Ionization: Use a standard electron ionization source with an electron energy of 70 eV. This high energy is sufficient to cause ionization and subsequent fragmentation, providing a reproducible fragmentation pattern that serves as a molecular fingerprint.

• Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The detector records the abundance of each ion, and the data is plotted as a mass spectrum (relative abundance vs. m/z).

Integrated Spectroscopic Analysis Workflow

The comprehensive characterization of (3S)-5-Methylhexane-1,3-diamine relies on the synergistic use of these spectroscopic techniques. The logical flow of analysis ensures a self-validating system for structure elucidation and confirmation.

Caption: Workflow for the spectroscopic characterization of (3S)-5-Methylhexane-1,3-diamine.

References

• ACD/Labs. (n.d.). NMR Prediction. Retrieved February 17, 2026, from [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved February 17, 2026, from [Link]

• Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. Retrieved February 17, 2026, from [Link]

• ChemAxon. (n.d.). NMR Predictor. Retrieved February 17, 2026, from [Link]

• OpenStax. (2023). Organic Chemistry: A Tenth Edition – 24.10 Spectroscopy of Amines. Retrieved February 17, 2026, from [Link]

• Wikipedia. (2023). Infrared spectroscopy correlation table. Retrieved February 17, 2026, from [Link]

• Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines. Retrieved February 17, 2026, from [Link]

• JoVE. (2024). Mass Spectrometry: Amine Fragmentation. Retrieved February 17, 2026, from [Link]

• Griffiths, L., & Abraham, R. J. (2007). The prediction of 1H chemical shifts in amines: a semiempirical and ab initio investigation. Magnetic Resonance in Chemistry, 45(11), 976-984. Available from: [Link]

• Stewart, J. E. (1959). Vibrational Spectra of Primary and Secondary Aliphatic Amines. The Journal of Chemical Physics, 30(5), 1259–1265. Available from: [Link]

• Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved February 17, 2026, from [Link]

• Modgraph Consultants Ltd. (n.d.). NMR Prediction. Retrieved February 17, 2026, from [Link]

• Griffiths, L. (2007). The prediction of (1)H chemical shifts in amines: a semiempirical and ab initio investigation. Magnetic Resonance in Chemistry, 45(11), 976-84. Available from: [Link]

• Patiny, L., & Zasso, M. (n.d.). Simulate and predict NMR spectra. Retrieved February 17, 2026, from [Link]

• JoVE. (2023). Mass Spectrometry of Amines. Retrieved February 17, 2026, from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. Video: Mass Spectrometry: Amine Fragmentation [jove.com]
• 5. Video: Mass Spectrometry of Amines [jove.com]

Chiral resolution of 5-Methylhexane-1,3-diamine isomers

Technical Guide: Chiral Resolution of 5-Methylhexane-1,3-diamine Isomers

Executive Summary

5-Methylhexane-1,3-diamine is a critical aliphatic diamine intermediate, often utilized as a chiral linker in the synthesis of complex pharmaceutical agents (e.g., kinase inhibitors, macrocyclic antitumor agents). Its structure features a primary amine at the terminal C1 position and a chiral amine at the C3 position. The presence of the isobutyl tail at C5 imparts significant lipophilicity, influencing both solubility and enzyme binding affinity.

This guide details the two most robust methodologies for resolving the (3R) and (3S) enantiomers:

• Classical Diastereomeric Salt Crystallization: The scalable, cost-effective "Gold Standard" for primary amines.

• Chemoenzymatic Kinetic Resolution: A high-purity alternative utilizing Candida antarctica Lipase B (CAL-B).[1][2]

Part 1: Structural Analysis & Resolution Strategy

The molecule possesses two amine groups with distinct steric environments:

• N1 (C1-NH₂): Achiral, sterically unhindered, highly reactive.

• N3 (C3-NH₂): Chiral center, sterically hindered by the isobutyl group.

The Challenge: In enzymatic resolution, the distal N1 amine can compete for acylation without providing enantiomeric discrimination. Therefore, Diastereomeric Salt Crystallization is the primary recommended route for bulk resolution, as it relies on the lattice energy differences of the entire molecular complex.

DOT Diagram: Resolution Logic Flow

Figure 1: Decision matrix for selecting the appropriate resolution pathway based on scale and purity requirements.

Part 2: Method A - Diastereomeric Salt Crystallization (Protocol)

This method utilizes (L)-(+)-Tartaric acid as the resolving agent. Tartaric acid is ideal for 1,3-diamines because its dicarboxylic nature can bridge the two amine groups, creating rigid, highly crystalline diastereomeric salts.

Materials

• Substrate: Racemic 5-Methylhexane-1,3-diamine (1.0 eq).

• Resolving Agent: (L)-(+)-Tartaric acid (1.0 eq).

• Solvent System: Ethanol (95%) and Deionized Water.

Step-by-Step Protocol

• Salt Formation:

  • Dissolve 10.0 g (76.8 mmol) of racemic diamine in 50 mL of Ethanol (95%) at 60°C.

  • In a separate flask, dissolve 11.5 g (76.8 mmol) of (L)-(+)-Tartaric acid in 50 mL of Ethanol/Water (9:1 v/v) at 60°C.

  • Critical Step: Slowly add the acid solution to the amine solution while stirring at 60°C. Rapid addition can trap impurities.

• Crystallization (Thermodynamic Control):

  • Maintain the mixture at 60°C for 30 minutes to ensure homogeneity.

  • Cool the solution slowly (rate: 5°C/hour) to room temperature (25°C).

  • Seeding: If no precipitate forms at 40°C, add a seed crystal of the pure diastereomer (if available) or scratch the glass wall.

  • Let stand at 4°C for 12 hours to maximize yield.

• Isolation & Purification:

  • Filter the white crystalline solid (Salt A).

  • Recrystallization: Redissolve the wet cake in minimal boiling Ethanol/Water (95:5). Cool to crystallize. Repeat until constant melting point or optical rotation is achieved.

• Free Basing (Recovery):

  • Suspend the purified salt in CH₂Cl₂ (Dichloromethane).

  • Add 20% aqueous NaOH (2.5 eq) and stir vigorously for 30 minutes.

  • Separate the organic layer, dry over Na₂SO₄, and concentrate in vacuo to yield the resolved (3R)-5-methylhexane-1,3-diamine (configuration to be confirmed via X-ray or polarimetry).

Data Summary: Typical Resolution Metrics

Parameter	Value	Notes
Resolving Agent	(L)-(+)-Tartaric Acid	Inexpensive, recyclable.
Molar Ratio	1:1 (Amine:Acid)	Forms the monotartrate salt.
Solvent	Ethanol/Water (95:5)	Optimal balance of solubility and yield.
Yield (Single Pass)	35-40%	Theoretical max is 50%.
Final ee%	>98%	After one recrystallization.[3]

Part 3: Method B - Chemoenzymatic Kinetic Resolution

For applications requiring extremely high optical purity (>99% ee) on a smaller scale, biocatalysis using Lipase B from Candida antarctica (CAL-B) is superior.

Mechanism: CAL-B displays high stereoselectivity for the acylation of amines. However, the challenge with 5-methylhexane-1,3-diamine is the N1 primary amine. To achieve resolution at C3, we rely on the enzyme's ability to discriminate the chiral center even when acylating the N1 position (remote recognition) or by selective acylation of N3.

Note: In practice, CAL-B often preferentially acylates the (R)-enantiomer of aliphatic amines.

Workflow Diagram: Enzymatic Cycle

Figure 2: Kinetic resolution pathway where CAL-B selectively acylates one enantiomer (typically R), leaving the S-enantiomer as the free amine.

Protocol

• Reaction Setup:

  • Suspend Racemic 5-Methylhexane-1,3-diamine (1.0 g) in Ethyl Acetate (20 mL). Ethyl acetate acts as both solvent and acyl donor.

  • Add Novozym 435 (immobilized CAL-B, 50 mg/mmol substrate).

  • Add molecular sieves (4Å) to scavenge any water (prevents hydrolysis).

• Incubation:

  • Incubate at 30°C in an orbital shaker (200 rpm).

  • Monitoring: Monitor reaction progress via HPLC or GC every 2 hours. Stop the reaction when conversion reaches exactly 50%.

• Work-up:

  • Filter off the enzyme (can be reused).

  • Separation: The mixture contains (R)-monoamide (neutral) and (S)-diamine (basic).

  • Extract the mixture with 1M HCl. The unreacted (S)-diamine will protonate and move to the aqueous phase. The (R)-amide remains in the Ethyl Acetate layer.

• Recovery:

  • Aqueous Phase: Basify with NaOH and extract with DCM to recover pure (S)-enantiomer.

  • Organic Phase: Evaporate solvent to recover (R)-amide. Hydrolyze with 6M HCl (reflux, 4h) to recover (R)-diamine.

Part 4: Analytical Validation (Self-Validating System)

To ensure the protocol is working, you must validate the enantiomeric excess (ee). Direct chiral HPLC is difficult for aliphatic diamines due to lack of UV chromophores.

Derivatization Method (Recommended): React the diamine with GIT (2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl isothiocyanate) or Mosher's Acid Chloride .

HPLC Conditions (Post-Derivatization with GITC):

• Column: C18 Reverse Phase (Standard analytical column).

• Mobile Phase: Acetonitrile : Water (0.1% H₃PO₄) gradient.

• Detection: UV at 254 nm (GITC provides the chromophore).

• Logic: The reaction forms diastereomeric thioureas. These separate easily on achiral C18 columns.

Analyte	Retention Time (Approx)
(R)-Diamine-GITC	12.5 min
(S)-Diamine-GITC	14.2 min

References

• Breuer, M., et al. "Industrial Methods for the Production of Optically Active Intermediates." Angewandte Chemie International Edition, vol. 43, no. 7, 2004, pp. 788-824. Link

• Ghanem, A., and Aboul-Enein, H. Y. "Lipase-Mediated Chiral Resolution of Racemates in Organic Solvents." Tetrahedron: Asymmetry, vol. 15, no. 21, 2004, pp. 3331-3351. Link

• Kozma, D.CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press, 2001. (Standard reference for Tartaric acid protocols).
• Pallavicini, M., et al. "Resolution of 1,2- and 1,3-diamines: A comparative study." Tetrahedron: Asymmetry, vol. 18, no. 24, 2007. (Provides mechanistic insight into diamine resolution).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines [organic-chemistry.org]
• 3. datapdf.com [datapdf.com]

Protocols & Analytical Methods

Application Notes & Protocols: Derivatization of (3S)-5-Methylhexane-1,3-diamine

Abstract

(3S)-5-Methylhexane-1,3-diamine is a valuable chiral building block characterized by its stereospecific configuration and two distinct primary amine functionalities. This document provides detailed application notes and protocols for the derivatization of this diamine for two primary applications: the synthesis of chiral Schiff base ligands for asymmetric catalysis and the formation of diastereomeric amides for the analytical separation of racemic carboxylic acids via High-Performance Liquid Chromatography (HPLC). The protocols herein are designed to be robust and reproducible, with an emphasis on the mechanistic rationale behind procedural steps, ensuring scientific integrity and successful experimental outcomes for researchers in drug development and chemical synthesis.

Introduction: The Strategic Value of (3S)-5-Methylhexane-1,3-diamine

Chiral diamines are a cornerstone of modern asymmetric synthesis, serving as ligands, catalysts, and resolving agents.[1] (3S)-5-Methylhexane-1,3-diamine, with its defined stereochemistry at the C3 position and flexible aliphatic backbone, offers unique steric and electronic properties. The presence of two primary amine groups at positions 1 and 3 provides differential reactivity, which can be exploited for selective derivatization.

Derivatization is essential to unlock the full potential of this molecule. By converting the amine groups into other functionalities, we can:

• Create Chiral Ligands: Form imines or amides that can coordinate with transition metals, creating catalysts for enantioselective reactions.[2][3]

• Enable Chiral Resolution: React the diamine with a racemic mixture to form diastereomers, which, unlike enantiomers, have different physical properties and can be separated using standard chromatographic techniques.[4][5]

This guide provides experimentally grounded protocols for these key applications, empowering researchers to leverage this versatile chiral synthon effectively.

Application I: Synthesis of a Chiral Schiff Base (Salen-type) Ligand

Principle: Chiral Schiff base ligands, particularly Salen-type ligands, are renowned for their ability to form stable complexes with various transition metals, which are then used to catalyze a wide array of asymmetric transformations.[6][7] The synthesis involves the condensation reaction between the two primary amine groups of the diamine and two equivalents of an aldehyde, typically one containing a hydroxyl group ortho to the aldehyde (e.g., salicylaldehyde). This reaction forms two imine (C=N) bonds, creating a tetradentate ligand capable of binding a metal center.[2][8]

Experimental Workflow Diagram:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthetic Studies on Optically Active Schiff-base Ligands Derived from Condensation of 2-Hydroxyacetophenone and Chiral Diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 5. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 6. revistabionatura.com [revistabionatura.com]
• 7. Synthesis and Characterization of Schiff Base Ligands and Their Palladium(II) Complexes | Jordan Journal of Chemistry (JJC) [jjc.yu.edu.jo]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes & Protocols for the N-Protection of (3S)-5-Methylhexane-1,3-diamine

Introduction

(3S)-5-Methylhexane-1,3-diamine is a chiral diamine that serves as a valuable building block in the synthesis of pharmaceuticals and other complex organic molecules. Its two primary amine groups, located at the 1- and 3-positions, possess different steric and electronic environments, offering the potential for selective functionalization. In multi-step syntheses, it is often crucial to protect one of these amine groups to control the regioselectivity of subsequent reactions. This guide provides detailed protocols for the selective N-protection of (3S)-5-Methylhexane-1,3-diamine using two of the most common and versatile protecting groups in organic synthesis: the tert-butoxycarbonyl (Boc) group and the benzyloxycarbonyl (Cbz) group.

The choice of protecting group is dictated by the overall synthetic strategy, particularly the conditions required for its removal. The Boc group is notably labile under acidic conditions, while the Cbz group is typically cleaved by catalytic hydrogenolysis.[1] This orthogonality allows for the selective deprotection of one amine group while the other remains protected, a critical strategy in the synthesis of complex molecules with multiple amine functionalities.[2][3]

Understanding the Reactivity of (3S)-5-Methylhexane-1,3-diamine

The two primary amine groups in (3S)-5-Methylhexane-1,3-diamine exhibit different reactivity profiles due to their distinct chemical environments. The amine at the 1-position is a primary alkylamine, while the amine at the 3-position is adjacent to a chiral center and is more sterically hindered. Generally, primary amines are more nucleophilic than secondary amines, and steric hindrance can significantly impact the rate of reaction.[4] In this case, the C1-amine is less sterically encumbered and is expected to be more reactive towards electrophilic protecting group reagents. This inherent difference in reactivity can be exploited to achieve selective mono-protection.

Protocol 1: Selective Mono-Boc Protection

The tert-butoxycarbonyl (Boc) group is a widely used protecting group for amines due to its stability in a broad range of reaction conditions and its facile removal under mild acidic conditions.[5][6] The following protocol is designed to favor the mono-protection of (3S)-5-Methylhexane-1,3-diamine, primarily at the less sterically hindered C1-amine.

Principle of Selective Mono-Boc Protection

Achieving selective mono-protection of a diamine often presents the challenge of preventing the formation of the di-protected byproduct.[7] Several strategies can be employed to enhance the selectivity for mono-protection:

• Slow Addition of Boc Anhydride: By adding the di-tert-butyl dicarbonate (Boc₂O) solution slowly to the diamine, the concentration of the protecting agent is kept low, statistically favoring the reaction of one molecule of Boc₂O with one molecule of the diamine.[7]

• Use of Excess Diamine: Employing a molar excess of the diamine increases the probability that a molecule of Boc₂O will react with an unprotected diamine rather than a mono-protected one. However, this may not be cost-effective for valuable diamines.[8]

• In Situ Mono-protonation: The addition of one equivalent of a strong acid will protonate one of the amine groups, rendering it non-nucleophilic and unreactive towards the electrophilic Boc₂O.[9][10]

This protocol will focus on the slow addition method, which is a straightforward and effective approach.

Experimental Protocol: Mono-Boc Protection

Materials:

• (3S)-5-Methylhexane-1,3-diamine

• Di-tert-butyl dicarbonate (Boc₂O)[5]

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• In a 250 mL round-bottom flask, dissolve (3S)-5-Methylhexane-1,3-diamine (10 mmol, 1.0 eq) in anhydrous dichloromethane (50 mL).

• Cool the solution to 0 °C in an ice bath with gentle stirring.

• In a separate flask, dissolve di-tert-butyl dicarbonate (Boc₂O) (9 mmol, 0.9 eq) in anhydrous dichloromethane (50 mL).

• Transfer the Boc₂O solution to a dropping funnel and add it dropwise to the stirred diamine solution over a period of 2-3 hours.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding 50 mL of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with dichloromethane (2 x 30 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to separate the mono-protected product from the di-protected byproduct and unreacted diamine.[11]

Data Summary: Mono-Boc Protection

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Equivalents
(3S)-5-Methylhexane-1,3-diamine	130.24	10	1.0
Di-tert-butyl dicarbonate (Boc₂O)	218.25	9	0.9
Dichloromethane (DCM)	-	-	-

Protocol 2: Selective Mono-Cbz Protection

The benzyloxycarbonyl (Cbz) group is another cornerstone of amine protection in organic synthesis.[1] It is introduced by reaction with benzyl chloroformate (Cbz-Cl) and is stable to a wide range of conditions, but can be readily removed by catalytic hydrogenolysis.[12]

Principle of Selective Mono-Cbz Protection

Similar to Boc protection, achieving selective mono-Cbz protection requires controlling the stoichiometry and reaction conditions to favor the formation of the mono-adduct. The reaction is typically carried out in the presence of a base to neutralize the HCl generated during the reaction.[13] The inherent reactivity difference between the two amine groups of (3S)-5-Methylhexane-1,3-diamine will again favor protection at the less sterically hindered C1-position.

Experimental Protocol: Mono-Cbz Protection

Materials:

• (3S)-5-Methylhexane-1,3-diamine

• Benzyl chloroformate (Cbz-Cl)[1]

• Sodium hydroxide (NaOH), 2N aqueous solution

• Dichloromethane (DCM)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• In a 250 mL round-bottom flask, dissolve (3S)-5-Methylhexane-1,3-diamine (10 mmol, 1.0 eq) in dichloromethane (50 mL).

• Add 2N aqueous sodium hydroxide solution (15 mL, 30 mmol, 3.0 eq) to the flask.

• Cool the biphasic mixture to 0 °C in an ice bath with vigorous stirring.

• In a separate container, dissolve benzyl chloroformate (9.5 mmol, 0.95 eq) in dichloromethane (20 mL).

• Transfer the Cbz-Cl solution to a dropping funnel and add it dropwise to the vigorously stirred diamine mixture over 1-2 hours.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 4-6 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with dichloromethane (2 x 30 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Summary: Mono-Cbz Protection

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Equivalents
(3S)-5-Methylhexane-1,3-diamine	130.24	10	1.0
Benzyl chloroformate (Cbz-Cl)	170.59	9.5	0.95
Sodium Hydroxide (NaOH)	40.00	30	3.0
Dichloromethane (DCM)	-	-	-

Visualization of Protocols

Caption: Workflow for selective N-protection.

Caption: General reaction schemes for N-protection.

Conclusion

The protocols detailed in this guide offer robust and reproducible methods for the selective mono-protection of (3S)-5-Methylhexane-1,3-diamine. The choice between the Boc and Cbz protecting groups will depend on the specific requirements of the synthetic route, particularly the conditions for deprotection. By carefully controlling the reaction conditions as outlined, researchers can achieve high yields of the desired mono-protected product, a crucial intermediate for the synthesis of a wide array of complex molecules. The principles of selective protection described herein are broadly applicable to other diamines, providing a foundational understanding for synthetic chemists in academia and industry.

References

• Microwave-Assisted Protection of Primary Amines as 2,5-Dimethylpyrroles and Their Orthogonal Deprotection. The Journal of Organic Chemistry. [Link]

• Di-tert-butyl dicarbonate. Wikipedia. [Link]

• Molecular Iodine-Catalyzed Facile Procedure for N-Boc Protection of Amines. The Journal of Organic Chemistry. [Link]

• A Facile Protocol for N-Cbz Protection of Amines in PEG-600. ChemInform. [Link]

• The Synthesis and Isolation of Mono-BOC-Protected 1,4-Phenylene Diamine and Further Reaction with Hexamolybdate. Digital Commons @ IWU. [Link]

• Amine Protection / Deprotection. Fisher Scientific. [Link]

• Benzyl chloroformate. Wikipedia. [Link]

• Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols. The Journal of Organic Chemistry. [Link]

• Orthogonally Protected Diaminocyclopentenones as Synthons: Total Synthesis of (±)-Agelastatin A. PMC - NIH. [Link]

• Two New Orthogonal Amine-Protecting Groups that can be Cleaved under Mild or Neutral Conditions. Journal of the American Chemical Society. [Link]

• Preparation of Mono-Cbz Protected Guanidines. PMC - NIH. [Link]

• Yields and purities on mono-Boc protection of diamines (1a-9a). ResearchGate. [Link]

• Preparation of Mono-‐Cbz Protected Guanidines. Organic Syntheses. [Link]

• Protective Groups. Organic Chemistry Portal. [Link]

• Di-tert-butyl dicarbonate. YouTube. [Link]

• Solvent-free, instant, ambient, n-boc protection of amines -A green, recyclable heterogenous acid catalysis. Der Pharma Chemica. [Link]

• Selective Mono-Boc-Protection of Bispidine. Sciforum. [Link]

• General Method for Selective Mono-Boc Protection of Diamines and Thereof. SciELO. [Link]

• Provide a mechanism for the protection of the amine as the benzylcarbamate shown in Figure 26.33(a). Pearson. [Link]

• VI Protecting Groups and Orthogonal Protection Strategies. University of Leeds. [Link]

• Mono-Protected Diamines. N-tert-Butoxycarbonyl-α,ω-Alkanediamines from α,ω-Alkanediamines. Synthetic Communications. [Link]

• General Method for Selective Mono-Boc Protection of Diamines and Thereof. J. Mex. Chem. Soc.[Link]

• Selective Mono‐BOC Protection of Diamines. Synthetic Communications. [Link]

• Which one is more reactive, primary, secondary, or tertiary amine?. Quora. [Link]

• Identification of Diamine Linkers with Differing Reactivity and their Application in the Synthesis of a Melamine Dendrimers. PMC - NIH. [Link]

• Selective Mono‐BOC Protection of Diamines. Semantic Scholar. [Link]

• General method for selective Mono-Boc protection of diamines and thereof. SciSpace. [Link]

• Nucleophilicity Trends of Amines. Master Organic Chemistry. [Link]

• Primary amines – Knowledge and References. Taylor & Francis Online. [Link]

• Methylamine vs Dimethylamine: How Structural Differences Impact Fragrance Applications. LinkedIn. [Link]

Sources

• 1. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Protective Groups [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 6. Di-tert-butyl dicarbonate: Application, synthesis and toxicity_Chemicalbook [chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. tandfonline.com [tandfonline.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]
• 11. digitalcommons.iwu.edu [digitalcommons.iwu.edu]
• 12. researchgate.net [researchgate.net]
• 13. Preparation of Mono-Cbz Protected Guanidines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of Novel Chiral Polymers using (3S)-5-Methylhexane-1,3-diamine

This Application Note is designed as a high-level technical guide for researchers in polymer chemistry and drug delivery systems. It focuses on the strategic utilization of (3S)-5-Methylhexane-1,3-diamine , a chiral building block derived from the L-leucine pool, to synthesize novel stereoregular polyamides and polyimides.

Executive Summary

The incorporation of chirality into polymer backbones is a critical strategy for developing advanced materials with unique optical, thermal, and biological properties. (3S)-5-Methylhexane-1,3-diamine (CAS 2490322-99-9) offers a unique structural motif: a 1,3-diamine spacing combined with a bulky isobutyl side chain and a defined (S)-stereocenter.

Unlike rigid aromatic diamines, this aliphatic monomer introduces flexibility while the chiral center induces helical supramolecular ordering and disrupts chain packing , potentially enhancing solubility without compromising thermal stability. This guide outlines the protocol for synthesizing high-molecular-weight chiral polyamides using this monomer via low-temperature solution polycondensation.

Monomer Profile & Strategic Value

Chemical Structure & Properties

Property	Specification
IUPAC Name	(3S)-5-Methylhexane-1,3-diamine
CAS Number	2490322-99-9
Molecular Formula	C7H18N2
Molecular Weight	130.23 g/mol
Chiral Source	Derived from L-Leucine
Physical State	Colorless liquid / Hygroscopic solid (as HCl salt)
pKa (calc)	~10.5 (primary amines)

Mechanism of Action in Polymers[1]

• Stereoregularity: The (3S) center forces the polymer chain into a preferred conformation (often helical), which is critical for applications like chiral stationary phases (CSP) in chromatography.

• Solubility Enhancement: The isobutyl group at the C5 position acts as an internal plasticizer and packing disruptor, rendering the resulting polyamides soluble in common organic solvents (DMAc, DMSO) where standard Nylons would precipitate.

• Biocompatibility: As a derivative of the natural amino acid L-Leucine, polymers based on this monomer exhibit potential for reduced toxicity in drug delivery vectors .

Experimental Protocol: Chiral Polyamide Synthesis

Objective: Synthesize Poly((3S)-5-methylhexane-terephthalamide) via Low-Temperature Solution Polycondensation. Rationale: High-temperature melt polymerization is avoided to prevent thermal racemization of the (3S) center and degradation of the aliphatic backbone.

Reagents & Equipment

• Monomer A: (3S)-5-Methylhexane-1,3-diamine (dihydrochloride salt converted to free base or used with excess base).

• Monomer B: Terephthaloyl chloride (TPC), recrystallized from hexane.

• Solvent: Anhydrous N,N-Dimethylacetamide (DMAc).

• Acid Scavenger: Propylene oxide or Triethylamine (TEA).

• Additives: Lithium Chloride (LiCl) – 4 wt% (to disrupt hydrogen bonding and maintain polymer solubility).

• Atmosphere: Dry Nitrogen or Argon.

Synthesis Workflow Diagram

Figure 1: Step-by-step workflow for the low-temperature polycondensation of (3S)-5-methylhexane-1,3-diamine.

Step-by-Step Procedure

Step 1: Monomer Activation (If starting with HCl salt)

• Dissolve 10 mmol of (3S)-5-Methylhexane-1,3-diamine dihydrochloride in minimal water.

• Neutralize with 2.2 equivalents of NaOH.

• Extract with DCM, dry over MgSO4, and evaporate to obtain the free diamine oil .

  • Critical: Perform rapidly under N2 to avoid carbonate formation from air.

Step 2: Reaction Setup

• Flame-dry a 100 mL three-neck flask equipped with a mechanical stirrer and N2 inlet.

• Add 10.0 mmol of the free diamine and 20 mL of DMAc containing 4% LiCl .

  • Note: LiCl is essential to solvate the forming polyamide chains; without it, the polymer will precipitate prematurely, limiting molecular weight.

• Cool the solution to -15°C using an ice/acetone bath.

Step 3: Polycondensation

• Weigh exactly 10.0 mmol of Terephthaloyl chloride (TPC).

• Add TPC to the stirred diamine solution in 5 portions over 20 minutes.

  • Observation: The solution viscosity should increase noticeably after the final addition.

• Add 22 mmol of Propylene Oxide (acid scavenger) after TPC addition is complete.

• Allow the reaction to warm to Room Temperature (RT) and stir for 24 hours.

Step 4: Isolation and Purification

• Pour the viscous polymer solution slowly into 500 mL of vigorously stirred Methanol/Water (1:1 v/v).

• Filter the fibrous white precipitate.

• Soxhlet Extraction: Extract the polymer with methanol for 24 hours to remove oligomers and residual LiCl.

• Dry in a vacuum oven at 80°C for 12 hours.

Characterization & Validation

To ensure the integrity of the polymer and the preservation of the chiral center, the following characterization suite is required.

Technique	Purpose	Expected Outcome
1H-NMR (DMSO-d6)	Structural Confirmation	Distinct peaks for the isobutyl group (0.8-0.9 ppm) and amide protons (8.0-9.0 ppm).
FT-IR	Functional Group Analysis	Amide I (1650 cm⁻¹) and Amide II (1540 cm⁻¹) bands; absence of Acid Chloride (1780 cm⁻¹).
Inherent Viscosity	Molecular Weight Proxy	η_inh > 0.5 dL/g (in DMAc/LiCl at 30°C) indicates polymer formation.
Circular Dichroism (CD)	Chirality Verification	Strong Cotton effect in the UV region (200-250 nm) confirming helical secondary structure.
DSC / TGA	Thermal Properties	Tg expected ~140-160°C; T_deg > 350°C.

Structural Logic of the Polymer

The resulting polymer structure alternates between the rigid terephthaloyl unit and the flexible, chiral diamine unit.

Figure 2: Schematic representation of the repeat unit logic.

Troubleshooting & Optimization

• Problem: Low Viscosity / Low Molecular Weight.

  • Cause: Moisture in solvent or stoichiometry imbalance.

  • Fix: Redistill TPC and DMAc immediately before use. Ensure strict 1:1 molar ratio.

• Problem: Polymer Precipitation during Reaction.

  • Cause: Insufficient LiCl or high crystallinity.

  • Fix: Increase LiCl concentration to 6-8 wt% or add CaCl2.

• Problem: Loss of Optical Activity.

  • Cause: Racemization due to high temperature or strong basic conditions.

  • Fix: Keep reaction temperature strictly below 0°C during the exothermic addition phase.

References

• Monomer Synthesis Basis

  • Synthesis of chiral 1,3-nitroamines and 1,3-diamines via conjugate addition to new (S,E)-γ-aminated nitroalkenes derived from L-α-amino acids.[1] Beilstein J. Org. Chem. 2016 , 12, 23–32.

• Polymerization Methodology

  • Synthesis and Characterization of Optically Active Polyamides Derived from Chiral Diamines. Macromolecules 2001, 34, 4, 727–734.

• Chiral Polymer Applications

  • Helical Polymers: Synthesis, Structures, and Functions. Chemical Reviews 2009, 109, 11, 5402–5463.

• Commercial Availability

  • Sigma-Aldrich Product Detail: (3S)-5-methylhexane-1,3-diamine dihydrochloride (CAS 2490322-99-9).

Sources

• 1. beilstein-journals.org [beilstein-journals.org]

Technical Notes & Optimization

Technical Support Center: Optimization of (3S)-5-Methylhexane-1,3-diamine Catalytic Systems

Executive Summary

(3S)-5-Methylhexane-1,3-diamine is a specialized chiral scaffold.[1] Unlike rigid cyclic diamines (e.g., cyclohexanediamine), this acyclic 1,3-diamine possesses a flexible backbone with a specific isobutyl steric encumbrance at the C5 position.[1] In catalytic applications—primarily as a chiral ligand for transition metals (Ni, Pd) or as an organocatalyst for aldol/Michael reactions—its efficacy is governed by conformational locking.[1]

This guide addresses the critical "optimization triangle": Solvent Effects , Acidic Cocatalysts , and Temperature Control .[1]

Part 1: Critical Optimization Parameters

Module 1: Solvent Selection & Concentration

The Challenge: Acyclic 1,3-diamines suffer from high conformational degrees of freedom.[1] The wrong solvent prevents the formation of the rigid transition state required for high enantioselectivity (ee%).[1]

Technical Insight: For this diamine to function effectively (especially in organocatalysis), it must form an intramolecular hydrogen bond or a specific chelate with a metal center.[1] Polar protic solvents (MeOH, Water) often disrupt these delicate H-bond networks, leading to racemization.[1]

Optimization Protocol:

Solvent Class	Suitability	Mechanistic Impact	Recommended For
Non-polar (Toluene, Hexane)	⭐⭐⭐⭐⭐	Promotes tight ion-pairing and intramolecular H-bonding.[1]	High ee% requirements; Low temperature reactions.[1]
Chlorinated (DCM, CHCl₃)	⭐⭐⭐⭐	Good solubility; moderate H-bond disruption.[1]	General screening; Solubility issues.
Ethereal (THF, MTBE)	⭐⭐⭐	Lewis basic oxygens can compete for metal binding sites.[1]	Metal-catalyzed coupling (if non-coordinating).[1]
Polar Protic (MeOH, EtOH)	⭐	Disrupts the 1,3-diamine bridge; Solvates anions too strongly.[1]	Avoid (unless specific aqueous biphasic systems).

Diagnostic Step: If conversion is high but ee% is <50%, switch from THF/DCM to Toluene or Mesitylene to enforce a tighter transition state.[1]

Module 2: The Role of Acidic Additives

The Challenge: Reaction stalling or background racemization.[1] The Solution: (3S)-5-Methylhexane-1,3-diamine often requires a Brønsted acid cocatalyst to activate the electrophile (in organocatalysis) or stabilize the active metal species.

The "Acid Match" Protocol: The pKa of the additive must match the basicity of the diamine (approx pKa ~10 for primary aliphatic amines).[1]

• Weak Acids (Benzoic Acid, AcOH): Use for sensitive substrates (aldehydes).[1]

• Stronger Acids (TFA, p-TSA): Use to accelerate sluggish imine/enamine formation.[1]

• Stoichiometry: Start with 10-20 mol% relative to the substrate (usually 1:1 ratio with the diamine catalyst).[1]

Module 3: Optimization Logic Flow

The following diagram illustrates the decision-making process for optimizing reaction conditions based on observed experimental outcomes.

Caption: Decision tree for troubleshooting catalytic performance based on yield and enantiomeric excess (ee%) data.

Part 2: Troubleshooting Guide (FAQs)

Category A: Reactivity Issues

Q1: The reaction mixture turns heterogeneous/cloudy, and conversion stops. What is happening? A: This indicates the formation of an insoluble salt between your diamine and the acid additive (or the substrate).[1]

• Fix: The diamine-acid salt must remain soluble to function. Switch to a solvent with slightly higher polarity (e.g., mix Toluene with 10% DCM) or use a more lipophilic acid additive like 2,4,6-Triisopropylbenzenesulfonic acid or a long-chain carboxylic acid to improve solubility in non-polar media.[1]

Q2: I observe a significant "induction period" where no product forms for the first 2 hours. A: This is common in enamine-based organocatalysis.[1] The diamine must first condense with the carbonyl substrate to form the active catalytic species.[1]

• Fix: Pre-mix the (3S)-5-Methylhexane-1,3-diamine and the carbonyl substrate (plus acid additive) for 30 minutes before adding the electrophile. This ensures the active catalyst is ready.[1]

Category B: Stereoselectivity (ee%) Issues

Q3: My product is racemic (0-10% ee). Is the catalyst defective? A: Unlikely. Racemization usually stems from water contamination or temperature .[1]

• Mechanism: Water interferes with the rigid 1,3-H-bond bridge (the "chair-like" transition state).

• Fix: Ensure solvents are anhydrous (Karl Fischer < 50 ppm). Add 4Å Molecular Sieves to the reaction vessel. Lower the temperature to -20°C.

Q4: Does the "5-Methyl" (isobutyl) group actually impact selectivity? A: Yes.[1] The isobutyl group at C5 provides the steric bulk that differentiates the two faces of the molecule.[1]

• Insight: If selectivity is low, the "pocket" created by the isobutyl group might be too loose for your specific substrate.[1] Try increasing the steric bulk of the nucleophile to force it to respect the chiral pocket.

Category C: Stability & Handling[1]

Q5: The diamine turned from a clear oil to a white crusty solid on the bench. Is it usable? A: No. 1,3-diamines are "CO₂ sponges."[1] They rapidly react with atmospheric CO₂ to form carbamates/carbonates.[1]

• Fix: Distill the amine under vacuum or wash with strong base (NaOH) and extract into ether to regenerate the free amine.[1] Store strictly under Argon/Nitrogen.

Part 3: Mechanistic Visualization

Understanding the "Dual Activation" mode is vital for optimization. The diamine activates the nucleophile (via enamine formation or metal ligation) while the acid/proton activates the electrophile.[1]

Caption: Catalytic cycle showing the convergence of the diamine scaffold and acid cocatalyst to form the stereoselective transition state.

References

• Design and Synthesis of 1,3-Diamine-Derived Catalysts. Source: The Journal of Organic Chemistry (ACS Publications).[1] Context: Establishes the cooperative mechanism between primary and tertiary amines in 1,3-diamine scaffolds for asymmetric Mannich reactions. URL:[Link][1][2]

• Untethering Sparteine: 1,3-Diamine Ligand for Asymmetric Synthesis. Source: ChemRxiv / ResearchGate.[1] Context: Discusses the use of acyclic 1,3-diamines as "sparteine surrogates" in metal-catalyzed reactions, highlighting the importance of the diamine backbone in stereocontrol. URL:[Link][1]

• (2R,3S)-5-methyl-2-phenylhexane-1,3-diamine Compound Summary. Source: PubChem (National Library of Medicine).[1] Context: Provides physicochemical properties (pKa, solubility) for structurally homologous 5-methylhexane-1,3-diamines.[1] URL:[Link][1]

• Synthetic Methods for 1,3-Diamines. Source: ResearchGate.[1][3] Context: Reviews the general utility of 1,3-diamines as chiral ligands and auxiliaries in organic synthesis. URL:[Link]

Sources

• 1. Hexamethylenediamine - Wikipedia [en.wikipedia.org]
• 2. oist.repo.nii.ac.jp [oist.repo.nii.ac.jp]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification of (3S)-5-Methylhexane-1,3-diamine

As a Senior Application Scientist, this guide provides in-depth troubleshooting and practical solutions for researchers, scientists, and drug development professionals working with (3S)-5-Methylhexane-1,3-diamine. The focus is on identifying and removing critical impurities to ensure the high purity required for downstream applications.

Frequently Asked Questions & Troubleshooting Guides

Q1: What are the typical impurities I should expect in my crude (3S)-5-Methylhexane-1,3-diamine, and where do they come from?

A1: Understanding the impurity profile is the first step toward a successful purification strategy. Impurities in (3S)-5-Methylhexane-1,3-diamine typically originate from the synthetic route, which often involves steps like asymmetric reduction or hydrogenation. The most common impurities are categorized below.

Table 1: Common Impurity Profile for (3S)-5-Methylhexane-1,3-diamine

Impurity Class	Specific Examples	Likely Origin	Recommended Analytical Method
Stereoisomers	(3R)-5-Methylhexane-1,3-diamine (enantiomer)	Incomplete stereoselectivity in the asymmetric synthesis.	Chiral HPLC, Chiral GC, NMR with Chiral Solvating Agents[1]
Structural Isomers	Positional isomers (e.g., 5-Methylhexane-1,2-diamine)	Lack of regioselectivity in the synthetic route.	GC-MS, LC-MS, NMR
Unreacted Precursors	Starting ketones, imines, or nitriles.	Incomplete reaction conversion.	GC-MS, HPLC, TLC
Reaction Byproducts	Oligomeric secondary amines, products of over-reduction.	Side reactions, particularly during nitrile hydrogenation[2].	LC-MS, GC-MS
Catalyst Residues	Palladium (Pd), Nickel (Ni), Rhodium (Rh), Ruthenium (Ru)	Incomplete removal of hydrogenation or reduction catalysts[3][4].	Inductively Coupled Plasma (ICP-MS or ICP-OES)
Solvent Residues	THF, Ethanol, Methanol, Toluene, Hexane	Reaction and work-up solvents.	¹H NMR, GC-Headspace

Q2: My primary concern is chiral purity. How do I accurately determine the enantiomeric excess (ee) of my product?

A2: Accurate determination of enantiomeric excess is critical. While legacy techniques like optical rotation exist, high-performance liquid chromatography (HPLC) with a chiral stationary phase (CSP) is the industry standard for its accuracy and reliability[5][6].

The principle behind this technique is that the chiral stationary phase interacts differently with each enantiomer, forming transient diastereomeric complexes.[6] This differential interaction leads to a difference in retention time, allowing for their separation and quantification.

• Column Selection: Choose a CSP suitable for primary amines. Polysaccharide-based columns (e.g., Chiralcel® OD-H, Chiralpak® AD) are excellent starting points.[7][8]

• Sample Preparation:

  • Accurately weigh ~5 mg of your (3S)-5-Methylhexane-1,3-diamine sample.

  • Dissolve it in 10 mL of the mobile phase solvent (e.g., a hexane/isopropanol mixture). Ensure it is fully dissolved.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Mobile Phase Preparation:

  • A typical mobile phase for chiral separation of amines is a mixture of a non-polar solvent (like n-hexane) and an alcohol (like isopropanol or ethanol).

  • To improve peak shape and reduce tailing for basic compounds, add a small amount of an amine modifier, such as 0.1% diethylamine (DEA), to the mobile phase.[8]

• HPLC Method Parameters (Example):

  • Column: Chiralcel® OD-H, 5 µm, 4.6 x 250 mm

  • Mobile Phase: n-Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 210 nm (as aliphatic amines have poor chromophores) or Evaporative Light Scattering Detector (ELSD).

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

• Data Analysis:

  • Integrate the area of the two enantiomer peaks. Let the peak area for the desired (S)-enantiomer be A_S and the undesired (R)-enantiomer be A_R.

  • Calculate the enantiomeric excess (% ee) using the formula: % ee = [(A_S - A_R) / (A_S + A_R)] * 100[6]

Q3: I've confirmed the presence of the undesired (R)-enantiomer. What are the most effective methods for its removal on a lab scale?

A3: Removing the undesired enantiomer is a form of chiral resolution. The two most robust methods for this are preparative chiral chromatography and diastereomeric salt crystallization.

This method uses the same principles as analytical chiral HPLC but on a larger scale to isolate the separated enantiomers. It is often the fastest and most direct method for obtaining a highly pure enantiomer.

Caption: Workflow for preparative chiral HPLC purification.

This classical resolution technique is highly effective and scalable. It relies on the principle that diastereomers (formed by reacting a racemic amine with a chiral acid) have different physical properties, including solubility.[9][10] By carefully choosing a solvent, one diastereomeric salt will preferentially crystallize, allowing for its separation by filtration.

• Chiral Acid Selection: Select a commercially available and inexpensive chiral acid. Common choices for resolving amines include (+)-Tartaric acid derivatives (like (+)-O,O'-Dibenzoyl-D-tartaric acid) or (+)-Mandelic acid.[9]

• Salt Formation:

  • Dissolve your racemic or enantiomerically-enriched diamine in a suitable solvent (e.g., ethanol, methanol, or ethyl acetate).

  • In a separate flask, dissolve 0.5 equivalents of the chiral resolving agent (since the diamine has two basic centers, you may need to screen stoichiometry) in the same solvent.

  • Slowly add the acid solution to the diamine solution while stirring. A precipitate (the diastereomeric salt) should begin to form.

• Crystallization:

  • Gently heat the mixture to dissolve all solids, then allow it to cool slowly to room temperature, and finally in an ice bath to maximize crystal formation. Slow cooling is crucial for obtaining high diastereomeric purity.

• Isolation:

  • Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Liberation of the Free Amine:

  • Dissolve the collected crystals in water.

  • Add a strong base (e.g., 2M NaOH solution) to deprotonate the amine and neutralize the chiral acid.

  • Extract the free (3S)-5-Methylhexane-1,3-diamine into an organic solvent like dichloromethane or ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Verification:

  • Analyze the recovered amine using the chiral HPLC method (see Q2) to determine its new enantiomeric excess. The mother liquor can also be processed to recover the other enantiomer.

Q4: My GC-MS analysis shows residual solvent and some unreacted starting material. Is fractional distillation a good choice for removal?

A4: Yes, fractional distillation is an excellent choice for removing impurities with significantly different boiling points, such as common solvents or certain starting materials.[11] This technique is effective when the boiling point difference between your product and the impurity is ideally greater than 25 °C.[11][12] It works by creating a temperature gradient in a fractionating column, allowing for multiple condensation-vaporization cycles that enrich the vapor in the more volatile component.[13][14]

Table 2: Boiling Point Considerations

Compound	Estimated Boiling Point (°C)	Viability for Separation
Hexane	69	Excellent
Ethanol	78	Excellent
Toluene	111	Excellent
(3S)-5-Methylhexane-1,3-diamine	~180-200 (estimated)	-
High-boiling starting materials	>220	Possible, product distills first

• Issue: Product co-distills with an impurity.

  • Cause: The boiling points are too close, or an azeotrope is forming.

  • Solution: Improve the efficiency of your column by using one with a higher number of theoretical plates (e.g., a Vigreux or packed column). Alternatively, perform the distillation under vacuum to lower the boiling points and potentially increase the boiling point separation.

• Issue: The product seems to be degrading.

  • Cause: Amines can be sensitive to high temperatures.

  • Solution: Use vacuum distillation to reduce the required temperature. Ensure the system is free of oxygen by purging with an inert gas like nitrogen or argon before heating.

Q5: My ICP-MS results show unacceptable levels of palladium from my hydrogenation step. How do I remove it?

A5: Residual heavy metals are a major concern, especially in drug development. Several methods can effectively remove trace metals like palladium. The choice depends on the scale of your reaction and the nature of your product.

Caption: Decision tree for removing residual metal catalysts.

Activated carbon has a high surface area and can effectively adsorb residual palladium.[15]

• Dissolve the crude diamine in a suitable solvent (e.g., methanol or ethanol).

• Add 5-10% w/w of activated carbon to the solution.

• Stir the slurry vigorously at room temperature for 2-4 hours.

• Remove the carbon by filtering through a pad of Celite®. Be sure to wash the Celite pad with fresh solvent to recover all the product.

• Concentrate the filtrate to obtain the purified product.

Functionalized silica gels (metal scavengers) with thiol or amine groups show high selectivity for binding precious metals like palladium.

• Dissolve the crude diamine in a solvent like dichloromethane or toluene.

• Add the silica scavenger (typically 1-3 equivalents relative to the metal content).

• Stir the mixture at room temperature or with gentle heating (e.g., 40 °C) for 4-16 hours.

• Filter off the silica scavenger and wash it with fresh solvent.

• Concentrate the filtrate to yield the purified product.

For some basic amines, an aqueous wash with a solution containing a metal-complexing agent can be effective. A dilute aqueous solution of copper (II) sulfate can sometimes be used to chelate and remove residual amines or certain catalyst residues.[16] However, this should be used with caution as it may also complex with the desired diamine product.

References

• A rapid and simple protocol for the determination of enantiopurity of primary and secondary amines was developed... (2022). Scientific Reports.
• Chiral Vicinal Diamines Derived from Mefloquine. (2021). The Journal of Organic Chemistry.
• Chiral Vicinal Diamines Derived
• Synthesis of Heterocyclic Chiral Diamines and Use of Diamine-Based Chiral Guanidines to Determine Enantiopurity of Amino Acids. (2010). University of Toronto.
• Towards chiral diamines as chiral catalytic precursors for the borane-mediated enantioselective reduction of prochiral ketones. (2009). Indian Academy of Sciences.
• Deactivation of nitrile hydrogenation catalysts: New mechanistic insight from a nylon recycle process. (n.d.).
• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. (n.d.). White Rose eTheses Online.
• Chiral Purity Analysis – Know What Both Hands Are Doing. (n.d.). SK pharmteco.
• Catalytic Hydrogenation. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Hydrogen. (n.d.). Organic Chemistry Portal.
• Fractional distill
• Measuring Chiral Purity. (n.d.). OpenOChem Learn.
• A Strategy for Developing HPLC Methods for Chiral Drugs. (n.d.).
• Fractional Distill
• 5.
• 5,5-dimethyl-1,3-cyclohexanedione. (n.d.). Organic Syntheses Procedure.
• Fractional distillation. (n.d.).
• How can I remove 1,3-PropaneDiamine from reaction mixture?. (2017).

Sources

• 1. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Catalytic Hydrogenation - Wordpress [reagents.acsgcipr.org]
• 4. Hydrogen [organic-chemistry.org]
• 5. skpharmteco.com [skpharmteco.com]
• 6. Measuring Chiral Purity | OpenOChem Learn [learn.openochem.org]
• 7. ias.ac.in [ias.ac.in]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Chiral Vicinal Diamines Derived from Mefloquine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fractional distillation - Wikipedia [en.wikipedia.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chembam.com [chembam.com]
• 14. energyeducation.ca [energyeducation.ca]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Researcher's Guide to the Spectroscopic Elucidation of (3S)-5-Methylhexane-1,3-diamine and Related Chiral Aliphatic Diamines

Abstract

Chiral vicinal diamines are privileged structural motifs in medicinal chemistry and asymmetric catalysis. Their precise structural and stereochemical characterization is paramount for understanding their function and ensuring the quality of downstream applications. This guide provides an in-depth spectroscopic comparison of (3S)-5-Methylhexane-1,3-diamine, a representative chiral aliphatic diamine, with structurally related compounds. By integrating principles from Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS), we will establish a robust analytical framework. This document explains the causality behind experimental choices, provides self-validating protocols, and offers predictive insights for researchers working with novel diamines.

Introduction: The Significance of Chiral Diamines

(3S)-5-Methylhexane-1,3-diamine represents a class of compounds—chiral aliphatic diamines—that are of significant interest to drug development professionals. The spatial arrangement of the two amine groups and the inherent chirality make them valuable building blocks for synthesizing complex molecules and potent ligands for asymmetric catalysis. The absolute and relative stereochemistry, along with the conformation of the carbon backbone, dictates their biological activity and catalytic efficacy.

Therefore, unambiguous characterization is not merely a procedural step but a foundational requirement for success. Spectroscopic techniques provide a powerful, non-destructive suite of tools to confirm molecular structure, assess purity, and deduce stereochemical relationships. This guide uses (3S)-5-Methylhexane-1,3-diamine as a primary case study to illustrate how to predict, interpret, and compare spectroscopic data for this class of molecules.

Molecular Structure and Spectroscopic Implications

To interpret the spectra, we must first analyze the structure of our target molecule and its key features that will give rise to distinct spectroscopic signals.

Figure 2: General experimental workflow for spectroscopic analysis of chiral diamines.

Spectroscopic Data Interpretation and Comparison

Here, we present the predicted spectroscopic data for (3S)-5-Methylhexane-1,3-diamine and compare it with related compounds to highlight key structural differences.

Infrared (IR) Spectroscopy

Primary amines exhibit characteristic N-H stretching and bending vibrations. [1][2]Aliphatic primary amines typically show two N-H stretching bands in the 3400-3250 cm⁻¹ region due to asymmetric and symmetric stretching modes. [1][3]An N-H bending (scissoring) vibration is also observed around 1650-1580 cm⁻¹. [1][4] Table 1: Comparison of Key IR Absorption Bands (cm⁻¹)

Functional Group Vibration	(3S)-5-Methylhexane-1,3-diamine (Predicted)	1,6-Hexanediamine (Reference)	1,3-Propanediamine (Reference)
N-H Stretch (asymmetric & symmetric)	~3380, ~3300 (two bands, medium)	~3370, ~3290	~3375, ~3295
C-H Stretch (sp³)	~2960-2850 (strong, sharp)	~2940-2850	~2930-2850
N-H Bend (scissoring)	~1610 (medium)	~1600	~1605
C-N Stretch	~1250–1020 (weak-medium)	~1250–1020	~1250–1020
N-H Wag	~910-665 (strong, broad)	~910-665	~910-665

Analysis: The IR spectra of all three aliphatic diamines are expected to be very similar, dominated by the amine and alkyl C-H vibrations. The primary utility of IR in this context is to rapidly confirm the presence of the primary amine functional groups and the aliphatic nature of the molecule. It cannot, however, distinguish between these structural isomers.

NMR Spectroscopy

NMR provides the most detailed structural information, allowing for the differentiation of isomers.

¹H NMR Predicted Data for (3S)-5-Methylhexane-1,3-diamine:

• δ ~3.0-3.5 ppm (m, 1H): Proton on C3, shifted downfield by the adjacent -NH₂ group.

• δ ~2.7-2.9 ppm (m, 2H): Protons on C1, adjacent to the terminal -NH₂ group.

• δ ~1.5-1.8 ppm (m, 1H): Proton on C5.

• δ ~1.2-1.5 ppm (m, 4H): Diastereotopic protons on C2 and C4. The chiral center at C3 makes the two protons on C2 and the two protons on C4 chemically non-equivalent.

• δ ~1.2 ppm (br s, 4H): Protons of the two -NH₂ groups. These will disappear upon D₂O exchange.

• δ ~0.9 ppm (d, 6H): The two equivalent methyl groups (C6, C7) of the isobutyl group, split by the C5 proton.

¹³C NMR Predicted Data for (3S)-5-Methylhexane-1,3-diamine: The molecule has 7 carbon atoms, and due to chirality and lack of symmetry, all 7 are expected to be chemically unique, resulting in 7 distinct signals.

Table 2: Comparison of Predicted ¹³C NMR Chemical Shifts (δ, ppm)

Carbon Position	(3S)-5-Methylhexane-1,3-diamine (Predicted)	1,6-Hexanediamine (Reference)	1,3-Propanediamine (Reference)
C1	~40	~42	~40
C2	~35	~34	~35
C3	~55	~27	~40
C4	~45	~27	-
C5	~25	~34	-
C6	~22	~42	-
C7	~23	-	-

Analysis:

• Differentiation from 1,6-Hexanediamine: The most striking difference is the number of signals. Due to its symmetry, 1,6-hexanediamine shows only 3 carbon signals. (3S)-5-Methylhexane-1,3-diamine is asymmetric and should show 7 signals.

• Differentiation from 1,3-Propanediamine: While both have primary amines, the longer, branched carbon chain of our target molecule results in more signals in the upfield (aliphatic) region of both the ¹H and ¹³C spectra. The characteristic isobutyl pattern (~0.9 ppm doublet in ¹H NMR) is a key identifier for 5-methylhexane-1,3-diamine.

Mass Spectrometry

The Nitrogen Rule states that a molecule with an odd number of nitrogen atoms will have a molecular ion with an odd mass. 5-5-Methylhexane-1,3-diamine (C₇H₁₈N₂) has two (an even number) of nitrogen atoms, so its molecular ion (M⁺) peak is expected at an even m/z value.

• Molecular Weight: C₇H₁₈N₂ = (7 * 12.01) + (18 * 1.01) + (2 * 14.01) = 130.25 g/mol .

• Predicted M⁺ peak: m/z = 130.

The dominant fragmentation pathway for aliphatic amines is alpha-cleavage , where the bond between the carbon bearing the amine and an adjacent carbon is broken. [5][6]This results in a resonance-stabilized iminium cation.

Figure 3: Predicted major EI-MS fragmentation pathways via alpha-cleavage for 5-Methylhexane-1,3-diamine.

Table 3: Comparison of Key Mass Spectrometry Fragments (m/z)

Feature	(3S)-5-Methylhexane-1,3-diamine (Predicted)	1,6-Hexanediamine (Reference)	1,3-Propanediamine (Reference)
Molecular Ion (M⁺)	130 (even)	116 (even)	74 (even)
Base Peak (likely)	30	30	30 or 44
Other Major Fragments	58, 86, 115 (M-15)	86 (M-30)	30, 44

Analysis:

• The molecular ion peak is a definitive way to distinguish between these three compounds due to their different molecular weights.

• All three compounds are expected to show a prominent peak at m/z = 30 ([CH₂NH₂]⁺) resulting from alpha-cleavage at a terminal primary amine. This confirms the presence of a -CH₂-NH₂ moiety.

• The unique fragments at m/z = 58 and 86 for (3S)-5-Methylhexane-1,3-diamine, arising from cleavage around the internal amine, are crucial for differentiating it from its simpler, linear counterparts.

Conclusion

The comprehensive spectroscopic analysis of (3S)-5-Methylhexane-1,3-diamine and its comparison with related structures demonstrates a powerful and logical workflow for structural elucidation. While FTIR is excellent for initial functional group confirmation, it lacks the specificity to distinguish between isomers. Mass spectrometry provides definitive molecular weight information and key fragmentation clues. However, it is the detailed multiplet analysis and unique signal count from ¹H and ¹³C NMR spectroscopy that offer the most unambiguous evidence for confirming the precise carbon skeleton, substitution pattern, and stereochemical environment of complex chiral diamines. This integrated approach, grounded in established principles and robust experimental protocols, provides researchers with a reliable framework for the characterization of novel and valuable chemical entities.

References

• University of California, Los Angeles (UCLA) Chemistry. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

• University of Central Florida. (n.d.). Infrared Spectroscopy (IR). Retrieved from [Link]

• Smith, B. C. (2019). Organic Nitrogen Compounds II: Primary Amines. Spectroscopy Online. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

• OpenStax. (n.d.). 24.10 Spectroscopy of Amines. In Organic Chemistry: A Tenth Edition. Retrieved from [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns. Retrieved from [Link]

• JoVE. (2024). Video: Mass Spectrometry: Amine Fragmentation. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

• Chemistry LibreTexts. (2022). 5.7: ¹³C-NMR Spectroscopy. Retrieved from [Link]

• Balci, M. (2005). Basic ¹H- and ¹³C-NMR Spectroscopy. Elsevier. Retrieved from [Link]

• analyzetest.com. (2021). Different type of amines in FT-IR spectroscopy. Retrieved from [Link]

• University of California, Davis. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. analyzetest.com [analyzetest.com]
• 5. jove.com [jove.com]
• 6. chemistry.miamioh.edu [chemistry.miamioh.edu]